Cas no 2172020-68-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid)

1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 2-methylpyrrolidine-2-carboxylic acid moiety, which enhances conformational control in peptide chains. The Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. This compound is particularly useful for introducing constrained backbone modifications, improving peptide stability and bioavailability. Its high purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and drug development. The product is typically employed in the synthesis of peptidomimetics and bioactive peptides requiring tailored structural features.
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid structure
2172020-68-5 structure
Product Name:1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid
CAS No:2172020-68-5
MF:C26H30N2O5
MW:450.526807308197
CID:5992365
PubChem ID:165816123
Update Time:2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid
    • 2172020-68-5
    • 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-2-carboxylic acid
    • EN300-1490520
    • Inchi: 1S/C26H30N2O5/c1-17(23(29)28-15-7-13-26(28,2)24(30)31)12-14-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,7,12-16H2,1-2H3,(H,27,32)(H,30,31)
    • InChI Key: KLPHXRDVYUCUHJ-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCCN1C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic Acid (CAS No. 2172020-68-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid, identified by its CAS number 2172020-68-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, which is known for its stability and ability to enhance the bioavailability of attached molecules. This feature makes it particularly valuable in the design of drug candidates that require prolonged circulation times in the bloodstream. Additionally, the presence of a pyrrolidine ring contributes to the compound's overall solubility and metabolic stability, which are critical factors in drug formulation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The unique structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid make it a potential candidate for such applications. Specifically, studies have suggested that this compound may interact with specific neurotransmitter receptors, thereby modulating neural activity. This interaction could have therapeutic implications for conditions such as depression, anxiety, and cognitive disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These techniques not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

One of the most intriguing aspects of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid is its potential role in modulating enzyme activity. Preliminary research has indicated that this compound may inhibit certain enzymes involved in inflammation and oxidative stress, two key mechanisms implicated in various chronic diseases. By targeting these pathways, the compound could offer a novel approach to treating conditions such as arthritis and neurodegenerative diseases.

The pharmacokinetic properties of this compound are also worth examining. Due to its stable molecular structure and favorable solubility profile, it is expected to exhibit good oral bioavailability. This means that it can be administered orally and still maintain its therapeutic efficacy after passing through the digestive system. Furthermore, its metabolic stability suggests that it may have a longer half-life in the body, allowing for less frequent dosing and improved patient compliance.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2172020-68-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for addressing various therapeutic challenges in medicine.

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